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Compound of Interest

Compound Name: JNJ-6204

Cat. No.: B10854616 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for a functional assay to assess the effect

of test compounds, such as JNJ-6204, on the nuclear translocation of the Period Circadian

Regulator 2 (PER2) protein.

Introduction
The Period Circadian Regulator 2 (PER2) is a core component of the mammalian circadian

clock, which governs a wide range of physiological and metabolic processes. The functionality

of the circadian clock relies on a transcriptional-translational feedback loop, where the nuclear

entry of PER2 is a critical regulatory step. In this loop, the CLOCK:BMAL1 heterodimer

activates the transcription of Per2. The resulting PER2 protein, after translation and post-

translational modifications, translocates from the cytoplasm into the nucleus.[1][2] Once in the

nucleus, PER2, along with Cryptochrome (CRY) proteins, inhibits the transcriptional activity of

CLOCK:BMAL1, thus repressing its own expression.[2]

Dysregulation of PER2 nuclear translocation has been implicated in various pathologies,

including sleep disorders, metabolic diseases, and cancer.[3][4][5] Therefore, assays that can

quantify the nuclear translocation of PER2 are valuable tools for identifying and characterizing

novel therapeutic compounds that modulate the circadian clock.

This application note details an immunofluorescence-based assay to visualize and quantify the

nuclear translocation of PER2 in cultured cells following treatment with a test compound.
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PER2 Signaling Pathway
The nuclear translocation of PER2 is a key event in the circadian feedback loop. The diagram

below illustrates the core components of this pathway.
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Start

1. Seed cells on
coverslips

2. Treat cells with
test compound

3. Fix cells with 4% PFA

4. Permeabilize with
Triton X-100

5. Block with 3% BSA

6. Incubate with
primary antibody (anti-PER2)

7. Incubate with fluorescent
secondary antibody

8. Counterstain nuclei
with DAPI

9. Mount coverslips
on slides

10. Image with
fluorescence microscope

11. Quantify nuclear vs.
cytoplasmic fluorescence

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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